Cas no 1805283-82-2 (3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine
• CAS No: 1805283-82-2
• MF: C₇H₄Br₃F₂N
• MW: 379.822166442871
• CID: 4850069
• Update Time: 2025-07-22

3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Br3F2N/c8-2-4-3(7(11)12)1-5(9)13-6(4)10/h1,7H,2H2
• InChI Key： OOPGEXNHKJMJAX-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=CC=1C(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine

Professional Introduction to 3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805283-82-2)

3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine, identified by its CAS number 1805283-82-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The unique structural features of 3-(bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine make it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of multiple halogen atoms, specifically bromine and fluorine, in the molecular structure of this compound enhances its reactivity and versatility in chemical transformations. The bromomethyl group at the 3-position serves as a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores. Meanwhile, the difluoromethyl group at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence the overall pharmacological activity of derived compounds.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 3-(bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine has emerged as a key building block in this endeavor. Its structural motifs are frequently employed in the design of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in synthesizing potent kinase inhibitors, which play a crucial role in treating cancers and inflammatory disorders.

The pyridine scaffold is particularly well-suited for drug discovery due to its ability to mimic natural bioactive molecules and interact with biological targets. The bromomethyl group allows for facile attachment to other functional groups via nucleophilic substitution reactions, while the presence of bromine atoms at the 2- and 6-positions provides additional sites for chemical modification. This combination of reactive sites makes 3-(bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine an indispensable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been effectively utilized to introduce aryl or heteroaryl groups at various positions of the pyridine ring. These transformations have enabled the generation of structurally diverse derivatives with tailored biological properties. Additionally, palladium-catalyzed hydrogenation reactions have been employed to reduce unsaturated bonds within the molecule, providing access to more stable intermediates for subsequent functionalization.

The impact of halogenated pyridines on drug development cannot be overstated. Compounds containing bromo and fluoro substituents often exhibit improved metabolic stability, better membrane permeability, and enhanced binding affinity to biological targets. For example, fluoro-substituted pyridines have been shown to enhance binding interactions with enzymes and receptors due to their ability to engage hydrophobic pockets and participate in halogen bonding. This has led to the discovery of several high-profile drugs that incorporate fluoro-pyridine moieties into their structures.

In conclusion, 3-(Bromomethyl)-2,6-dibromo-4-(difluoromethyl)pyridine (CAS No. 1805283-82-2) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to remain at the forefront of drug discovery efforts in the coming years.